1-(2-Bromobenzyl)piperidin-4-amine dihydrochloride

• IUPAC Name: 1-[(2-bromophenyl)methyl]piperidin-4-amine;dihydrochloride
• InChI: InChI=1S/C12H17BrN2.2ClH/c13-12-4-2-1-3-10(12)9-15-7-5-11(14)6-8-15;;/h1-4,11H,5-9,14H2;2*1H
• InChI Key: IMGLRMCFFMORLW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N)CC2=CC=CC=C2Br.Cl.Cl
• Molecular Formula: C12H19BrCl2N2
• Molecular Weight: 342.10 g/mol
• CAS No.: 1286274-26-7

Description

1-(2-Bromobenzyl)piperidin-4-amine dihydrochloride is a chemical compound with the molecular formula C12H18BrClN2 and a molecular weight of 305.64 g/mol . This compound is characterized by the presence of a bromobenzyl group attached to a piperidin-4-amine structure, and it is commonly used in various scientific research applications.

Preparation Methods

The synthesis of 1-(2-Bromobenzyl)piperidin-4-amine dihydrochloride typically involves the reaction of 2-bromobenzyl chloride with piperidin-4-amine under specific conditions. The reaction is usually carried out in the presence of a suitable solvent, such as dichloromethane, and a base, such as triethylamine, to facilitate the nucleophilic substitution reaction. The resulting product is then purified and converted to its dihydrochloride salt form .

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure consistent quality and yield.

Chemical Reactions Analysis

1-(2-Bromobenzyl)piperidin-4-amine dihydrochloride undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom in the benzyl group can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation and Reduction: The compound can undergo oxidation to form corresponding N-oxides or reduction to form amines.

Hydrolysis: The dihydrochloride salt can be hydrolyzed to yield the free base form of the compound.

Common reagents used in these reactions include bases like sodium hydroxide, reducing agents like lithium aluminum hydride, and oxidizing agents like hydrogen peroxide .

Scientific Research Applications

1-(2-Bromobenzyl)piperidin-4-amine dihydrochloride is utilized in various scientific research fields:

Chemistry: It serves as an intermediate in the synthesis of more complex molecules and as a reagent in organic synthesis.

Biology: The compound is used in the study of biological pathways and as a tool for investigating receptor-ligand interactions.

Industry: The compound is used in the production of specialty chemicals and as a precursor for the synthesis of other valuable compounds.

Mechanism of Action

The mechanism of action of 1-(2-Bromobenzyl)piperidin-4-amine dihydrochloride involves its interaction with specific molecular targets, such as receptors or enzymes. The bromobenzyl group allows for selective binding to these targets, while the piperidin-4-amine moiety facilitates the modulation of biological activity. The exact pathways and molecular targets involved depend on the specific application and context of use .

Comparison with Similar Compounds

1-(2-Bromobenzyl)piperidin-4-amine dihydrochloride can be compared with other similar compounds, such as:

1-(4-Fluorobenzyl)piperidin-4-amine: This compound has a fluorine atom instead of bromine, which can affect its reactivity and binding properties.

1-(3,4-Dichlorobenzyl)piperidin-4-amine: The presence of two chlorine atoms can lead to different chemical and biological properties.

1-(4-Bromobenzyl)piperidin-4-amine: This compound has the bromine atom in a different position, which can influence its overall activity and selectivity.

Each of these compounds has unique characteristics that make them suitable for specific applications, highlighting the versatility and importance of this compound in scientific research.